4,5,7-Trihydroxy-9,10-dioxo-9,10-dihydroanthracene-1-carboxylic acid

• CAS RN: 478-45-5
• Molecular Formula: C15H8O7
• Molecular Weight: 300.22 g/mol
• IUPAC Name: 4,5,7-trihydroxy-9,10-dioxoanthracene-1-carboxylic acid
• InChI: InChI=1S/C15H8O7/c16-5-3-7-10(9(18)4-5)14(20)12-8(17)2-1-6(15(21)22)11(12)13(7)19/h1-4,16-18H,(H,21,22)
• InChI Key: CUUCCKPDUGAXQQ-UHFFFAOYSA-N
• SMILES: C1=CC(=C2C(=C1C(=O)O)C(=O)C3=C(C2=O)C(=CC(=C3)O)O)O

Description

Emodicacid is a member of anthracenes.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Carminic Acid : Carminic acid, a colorant principle of cochineal, has been synthesized using a series of chemical processes. This synthesis involves selective C-glycosylation and oxidation steps leading to the production of carminic acid, highlighting the compound's utility in dye production (Allevi et al., 1998).

• Redox Behavior Studies : Research on the redox response of hydroxyanthracenediones, including compounds similar to 4,5,7-Trihydroxy-9,10-dioxo-9,10-dihydroanthracene-1-carboxylic acid, has been conducted. This study provides insights into the electrochemical properties and potential applications of these compounds in various fields, such as sensors or redox-active materials (Ahmad et al., 2015).

• Complex Formation for Luminescent Properties : Research into metal-organic complexes involving anthracene-based bulky backbone ligands has shown potential for developing materials with luminescent properties. This research could lead to new applications in optoelectronics and material sciences (Wang et al., 2015).

Biochemical and Pharmacological Research

• Synthesis of Cytotoxic Aminoanthraquinone Derivatives : Aminoanthraquinones derived from compounds similar to this compound have been synthesized and evaluated for cytotoxic activity against cancer cell lines. This research contributes to the development of novel anticancer drugs (Nor et al., 2013).

Material Science and Nanotechnology

• Development of Redox-Active Dendrimers : The incorporation of anthracene units into dendritic structures has been explored, leading to the creation of redox-active dendrimers. These materials have potential applications in nanotechnology and material science due to their unique electrochemical properties (Godbert & Bryce, 2002).

• Synthesis of New Metal Complexes : Research has been conducted on the synthesis of metal complexes of hydroxy-substituted tetraanthraquinonoporphyrazines derived from compounds like this compound. These complexes have been studied for their physicochemical properties, indicating potential applications in various areas of material science (Borisov et al., 2012).